Cas no 36069-03-1 (Methanetrithiol)
Methanetrithiol structure
Product name:Methanetrithiol
Methanetrithiol Chemical and Physical Properties
Names and Identifiers
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- Methanetrithiol
- trithiocarbon
- SCHEMBL3179971
- 36069-03-1
- DTXSID30564862
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- Inchi： InChI=1S/CH4S3/c2-1(3)4/h1-4H
- InChI Key： WNIMPVMSRDFHTD-UHFFFAOYSA-N
- SMILES： SC(S)S
Computed Properties
- Exact Mass: 111.94762
- Monoisotopic Mass: 111.94751365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 3Ų
Experimental Properties
- PSA: 0
Methanetrithiol Related Literature
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Xiaojun Wang,Lili Liu,Zhiqiang Niu Mater. Chem. Front., 2019,3, 1265-1279
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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